Cas no 82045-60-1 (2-Propenal,3-(methylthio)-)

2-Propenal,3-(methylthio)- structure
2-Propenal,3-(methylthio)- structure
Product Name:2-Propenal,3-(methylthio)-
CAS No:82045-60-1
MF:C4H6OS
MW:102.154839992523
CID:731497
PubChem ID:6365821
Update Time:2025-04-19

2-Propenal,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-(methylthio)-
    • (E)-3-methylsulfanylprop-2-enal
    • 3-(methylthio)acrylaldehyde
    • SCHEMBL1162454
    • 82045-60-1
    • SCHEMBL11167287
    • NS00059764
    • EINECS 279-892-0
    • Inchi: 1S/C4H6OS/c1-6-4-2-3-5/h2-4H,1H3/b4-2+
    • InChI Key: GMTLWWYVRPTAIY-DUXPYHPUSA-N
    • SMILES: S(C)/C=C/C=O

Computed Properties

  • Exact Mass: 102.01393598g/mol
  • Monoisotopic Mass: 102.01393598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 58.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 42.4Ų
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